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Compound of Interest

Compound Name:
Benzenesulfonamide, p-bromo-N-

methyl-

Cat. No.: B1266604 Get Quote

Application Notes and Protocols for p-Bromo-N-
methylbenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety precautions for p-bromo-N-

methylbenzenesulfonamide (also known as 4-bromo-N-methylbenzenesulfonamide), a key

reagent in organic synthesis and pharmaceutical research. Adherence to these guidelines is

crucial for ensuring laboratory safety and maintaining the integrity of experimental results.

Chemical and Physical Properties
p-Bromo-N-methylbenzenesulfonamide is a solid organic compound. Its properties are

summarized in the table below.
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Property Value Reference

CAS Number 703-12-8 [1][2][3]

Molecular Formula C₇H₈BrNO₂S [1][3]

Molecular Weight 250.11 g/mol [1][2][3]

Appearance
White to light-yellow powder or

crystals
[1]

Melting Point 70-72 °C [4]

Boiling Point 330.3 ± 44.0 °C at 760 mmHg [4]

Storage Temperature Room temperature [2][4]

Hazard Identification and Safety Precautions
p-Bromo-N-methylbenzenesulfonamide is classified as a hazardous substance. The following

table summarizes its GHS classifications. It is important to note that comprehensive

toxicological data such as LD50 or LC50 values are not readily available in the searched

literature, and consulting the supplier-specific Safety Data Sheet (SDS) is highly

recommended.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute toxicity, oral GHS07 Warning
H302: Harmful if

swallowed

Skin irritation GHS07 Warning
H315: Causes skin

irritation

Eye irritation GHS07 Warning
H319: Causes serious

eye irritation

Specific target organ

toxicity
GHS07 Warning

H335: May cause

respiratory irritation

Data extrapolated from similar compounds and general GHS classifications for sulfonamides.

[5][6]
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Precautionary Statements:[4][5]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling p-bromo-N-

methylbenzenesulfonamide to determine the appropriate level of PPE. The following are

minimum recommendations.

PPE Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile), a lab

coat, and closed-toe shoes. Ensure gloves are

regularly inspected and changed if

contaminated.

Respiratory Protection

For operations that may generate dust, use a

NIOSH-approved respirator with a particulate

filter.
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General PPE recommendations for handling hazardous chemicals.[7][8][9]

Handling and Storage Protocol
4.1 Handling:

Engineering Controls: Handle p-bromo-N-methylbenzenesulfonamide in a well-ventilated

area, preferably within a chemical fume hood, especially when handling the powder form to

minimize inhalation exposure.[5]

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling.[5]

Spill Management: In case of a spill, avoid generating dust. Carefully sweep up the solid

material and place it into a designated, labeled waste container.

4.2 Storage:

Container: Keep the container tightly closed and properly labeled.

Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[2]

First Aid Measures

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.epa.gov/emergency-response/personal-protective-equipment
https://chemm.hhs.gov/ppe.htm
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://aksci.com/sds/7312DT_SDS.pdf
https://aksci.com/sds/7312DT_SDS.pdf
https://www.bldpharm.com/products/703-12-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[5][10]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing. If skin irritation occurs,

get medical advice/attention.[5][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing and seek medical attention if irritation

persists.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or seek immediate medical attention.[11]

Firefighting and Accidental Release Measures
6.1 Firefighting:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[5]

Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides,

nitrogen oxides, sulfur oxides, and hydrogen bromide may be generated.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[12]

6.2 Accidental Release:
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Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE as

described in Section 3.0.

Environmental Precautions: Prevent the material from entering drains or waterways.[5]

Containment and Cleanup: Carefully sweep or vacuum the spilled material to avoid

generating dust. Place the collected material into a suitable, labeled container for disposal.

Experimental Protocol: Synthesis of p-Bromo-N-
methylbenzenesulfonamide
This protocol is a representative example of a procedure involving p-bromo-N-

methylbenzenesulfonamide and highlights the necessary safety precautions.

Objective: To synthesize p-bromo-N-methylbenzenesulfonamide from 4-bromobenzenesulfonyl

chloride and methylamine.

Materials:

4-bromobenzenesulfonyl chloride

Methylamine hydrochloride

N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM)

Deionized water

Anhydrous sodium sulfate

Procedure:

Reaction Setup: In a chemical fume hood, add methylamine hydrochloride (1.97 mmol) to a

round-bottom flask equipped with a magnetic stir bar.

Addition of Reagents: Add dichloromethane, followed by the sequential addition of N,N-

diisopropylethylamine (2.95 mmol) and 4-bromobenzenesulfonyl chloride (0.98 mmol).
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Reaction: Stir the reaction mixture at room temperature for 16 hours. Monitor the reaction

progress using thin-layer chromatography (TLC).

Workup:

Once the reaction is complete, quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel and extract the product with dichloromethane.

Combine the organic layers and dry over anhydrous sodium sulfate.

Purification: Filter the drying agent and concentrate the organic solution under reduced

pressure to obtain the crude product. The product can be further purified by recrystallization

or column chromatography if necessary.

Diagrams
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Risk Assessment Process

Control Measures

Hazard Identification
(Chemical Properties, SDS)

Risk Analysis
(Exposure Potential, Severity)

Risk Evaluation
(Acceptable Risk Level)

Elimination

Leads to

Substitution

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles)

Click to download full resolution via product page

Caption: Hazard Identification, Risk Assessment, and Control Measures Workflow.
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Experiment Planning
(Review SDS & SOPs)

Prepare Work Area
(Fume Hood, Spill Kit)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle Chemical Reagent

Post-Handling Procedures
(Clean work area)

Doff PPE Correctly

Dispose of Waste Properly

End of Procedure

Click to download full resolution via product page

Caption: General Laboratory Safety Workflow for Handling Chemical Reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 703-12-8: 4-Bromo-N-methylbenzenesulfonamide [cymitquimica.com]

2. 703-12-8|4-Bromo-N-methylbenzenesulfonamide|BLD Pharm [bldpharm.com]

3. scbt.com [scbt.com]

4. 4-Bromo-N-methylbenzenesulfonamide | 703-12-8 [sigmaaldrich.com]

5. aksci.com [aksci.com]

6. N-Methylbenzenesulfonamide | C7H9NO2S | CID 78858 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. epa.gov [epa.gov]

8. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

9. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]

10. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

11. echemi.com [echemi.com]

12. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. ["handling and safety precautions for p-bromo-N-
methylbenzenesulfonamide"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266604#handling-and-safety-precautions-for-p-
bromo-n-methylbenzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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